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Compound of Interest

Compound Name: Indeno(1,2,3-cd)pyren-10-ol
CAS No.: 99520-60-2
Cat. No.: B13139588
Get Quote
. J

Critical Safety Directive: The "Why" Before the
IIHOWII

STOP. Before handling Indeno(1,2,3-cd)pyren-10-ol, understand that you are working with a
potent polycyclic aromatic hydrocarbon (PAH) derivative.[1][2]

While the parent compound, Indeno(1,2,3-cd)pyrene, is a documented IARC Group 2B
carcinogen and a U-listed hazardous waste (U137) under US EPA RCRA regulations, the 10-ol
(10-hydroxy) metabolite introduces a hydroxyl group to the aromatic ring system.[1][2] This
functionalization increases polarity, potentially altering bioavailability and enzymatic interaction
compared to the parent hydrocarbon.[2]

Operational Axiom: Treat Indeno(1,2,3-cd)pyren-10-ol with the same rigorous containment
protocols as the parent carcinogen.[1][2] There is no "safe" threshold for drain disposal.[1][2]
Destructive incineration is the only validated disposal method.[2]

Compound Profile & Waste Characterization
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To dispose of this chemical correctly, you must classify the waste stream accurately.[2] The 10-
ol derivative is often synthesized in small quantities for metabolic studies, meaning it is usually
found in solution (methanol, DMSO, or acetone) or as a dry film in vials.[2]

Property Data / Status Operational Implication
193-39-5 (Indeno[1,2,3- Use U137 protocols as the
Parent CAS ]
cd]pyrene) baseline safety standard.[1][2]

NEVER dispose of down the
Hazardous

Waste Classification ] ] ) drain.[1][2] Segregate from
(Toxic/Carcinogenic)
general trash.[1][2]

Water alone will not
Solubility Lipophilic (Organic Solvents) decontaminate surfaces.[1][2]

Use Acetone or Hexane.[1][2]

Store waste in amber glass or
foil-wrapped containers to

Reactivity Stable, but light-sensitive prevent uncontrolled
photodegradation before
disposal.[1][2]

] Manage as "Hazardous Waste
U-Listed (Parent); ) )
EPA RCRA Status o o - Toxic" destined for fuel
Characteristic (Derivative) ) o )
blending or incineration.[1][2]

Pre-Disposal: The Containment Shield[2]

You cannot safely dispose of what you cannot safely handle.

e Engineering Controls: All transfers must occur within a Class 1l Type A2 Biosafety Cabinet or
a certified chemical fume hood to prevent inhalation of lyophilized dusts.[2]

» PPE Stratification:
o Hands: Double-gloving is mandatory.[1][2]

= Inner Layer: Nitrile (4 mil).[1][2]
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= Quter Layer: Nitrile (minimum 4 mil) or Silver Shield® (Laminate) if handling
concentrated stock solutions in organic solvents (e.g., Dichloromethane), as PAHs can
permeate standard nitrile over time.[1][2]

o Body: Tyvek® lab coat or chemically resistant apron.[1][2] Standard cotton lab coats
absorb PAHs and become secondary contamination sources.[2]

Step-by-Step Disposal Protocols

Scenario A: Liquid Waste (Stock Solutions, Reaction
Mixtures)[1]

The Trap: Do not mix with oxidizers (peroxides, nitric acid).[1][2] PAHs can form highly toxic
quinones upon incomplete oxidation.[1][2]

Segregation: Designate a specific waste container labeled "HAZARDOUS WASTE -
CARCINOGEN - PAH ORGANIC."1][2]

o Solvent Compatibility: Ensure the waste solvent (e.g., Methanol, DMSOQO) is compatible with
the container (HDPE is generally safe; Glass is preferred for long-term storage of PAHs to
prevent sorption to plastic walls).[1][2]

o Transfer: Pour liquid waste into the container using a funnel to prevent drips.

e Rinsing: Rinse the original vial with a small volume of acetone. Add this rinse to the
hazardous waste container. Do not put the rinse down the drain.[2]

Closure: Cap tightly. Do not leave the funnel in the bottle.

Scenario B: Solid Waste (Vials, Syringes, Contaminated
Gloves)

The Trap: "Empty" vials are not empty. Residual PAH films are potent.[1][2]
o Trace Contamination: Items with visible residue must be treated as hazardous waste.[1][2]

o Sharps: Contaminated needles/syringes go immediately into a red biohazard/sharps
container labeled for incineration.[1][2]
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e Dry Solids (Gloves/Wipes): Place in a clear, heavy-duty hazardous waste bag (polyethylene).

[1][2]

e Sealing: Goose-neck seal the bag and tape it shut. Place this bag inside a secondary rigid
container (fiber drum or bucket) labeled "Solid Hazardous Waste - Debris Contaminated with
Carcinogens."[1][2]

Decontamination Verification (The Self-Validating

System)

After clearing the waste, you must validate that the workspace is clean.[2][3]

e Solvent Wash: Spray the work surface with Acetone or Ethanol.[2] PAHs are not water-
soluble; soap and water alone will just spread the contamination.[1][2]

» Surfactant Wash: Follow the solvent wipe with a detergent solution (e.g., Alconox) to remove
the solvent residue.[1][2]

e The UV Check (Validation):

o Many PAHS, including Indeno(1,2,3-cd)pyrene derivatives, exhibit fluorescence under UV
light.[1][2]

o Procedure: Darken the room and pass a handheld long-wave UV lamp (365 nm) over the

work area.[1][2]

o Result: Blue/Green fluorescence indicates residual contamination.[1][2] Repeat the solvent
wash if detected.[2]

Workflow Visualization

The following diagram illustrates the decision logic for segregating Indeno(1,2,3-cd)pyren-10-
ol waste streams.
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Start: Indeno(1,2,3-cd)pyren-10-ol Waste

What is the physical state?

Liquid Waste
(Stock solutions, Mother liquor)

Solid Waste
(Gloves, Wipes, Vials)

Is it in Organic Solvent?

Collect in 'Carcinogenic Organic Waste'
(Glass/HDPE Bottle)

Is it Sharp/Glass?

Yes (Needles/Broken Glass) \No (Gloves/Tissues)

Triple Rinse Empty Vials with Acetone Rigid Sharps Container Double Bag (Polyethylene)
(Add rinse to Waste Container) (Label: Incinerate Only) Label: Carcinogenic Debris

FINAL DISPOSAL:
High-Temperature Incineration

Click to download full resolution via product page

Caption: Decision logic for segregating Indeno(1,2,3-cd)pyren-10-ol waste streams ensuring
total destruction via incineration.

Emergency Procedures
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« Spills:

o |solate: Evacuate the immediate area.

[¢]

PPE: Don double nitrile gloves and a P100 respirator if dust is present.[2]

[¢]

Absorb: Cover liquid spills with absorbent pads or vermiculite.[1][2] Do not use paper
towels alone (they may spread the solvent).[1][2]

[e]

Clean: Wipe area with Acetone, then soap and water.[2]

[e]

Dispose: All cleanup materials go into the Solid Hazardous Waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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